Cas no 2166275-79-0 (tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 2166275-79-0
• MF: C₁₁H₁₉F₃N₂O₂
• MW: 268.28
• MDL: MFCD31744394
• CID: 5096614
• PubChem ID: 118989055
• Update Time: 2026-03-02

tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• cis-tert-Butyl3-amino-5-(trifluoromethyl)piperidine-1-carboxylate
• PS-20981
• MFCD31744394
• (3R,5S)-1-Boc-3-amino-5-(trifluoromethyl)piperidine
• 1-Piperidinecarboxylic acid, 3-amino-5-(trifluoromethyl)-, 1,1-dimethylethyl ester, (3R,5S)-rel-
• DTXSID501116879
• D97148
• 1392473-89-0
• 2166275-79-0

• MDL： MFCD31744394
• Inchi： 1S/C11H19F3N2O2/c1-10(2,3)18-9(17)16-5-7(11(12,13)14)4-8(15)6-16/h7-8H,4-6,15H2,1-3H3/t7-,8+/m0/s1
• InChI Key： MTUOZRYHCWOEFS-JGVFFNPUSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C[C@@H](C(F)(F)F)C[C@@H](N)C1

Computed Properties

• Exact Mass: 268.13986234g/mol
• Monoisotopic Mass: 268.13986234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2166275-79-0)

The compound tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 2166275-79-0) is a highly specialized chiral piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethyl group and tert-butyl carbamate protection, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of precision medicine and targeted drug delivery, where such intermediates play a pivotal role. The compound's stereochemical purity (3R,5S configuration) is critical for its efficacy, as enantioselectivity often dictates biological activity—a hot topic in asymmetric synthesis discussions.

From a synthetic chemistry perspective, the CAS No. 2166275-79-0 compound is frequently referenced in studies involving peptidomimetics and scaffold diversification. Its piperidine core is a common motif in FDA-approved drugs, and the incorporation of a trifluoromethyl group enhances lipophilicity, a property highly sought after in blood-brain barrier (BBB) penetration research. These attributes have made it a subject of interest in AI-driven drug design platforms, where molecular descriptors are optimized for QSAR modeling.

The compound's stability under various reaction conditions and compatibility with Boc-deprotection protocols further expands its utility. Industry professionals often search for scalable synthesis routes for this intermediate, reflecting the broader need for cost-effective chiral building blocks. Environmental considerations also come into play, with green chemistry principles being applied to its production—addressing concerns about sustainable manufacturing in the fine chemicals sector.

Analytical characterization of tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate typically involves advanced techniques like HPLC chiral separation and 19F NMR spectroscopy, highlighting the compound's complexity. These methods are frequently discussed in pharmaceutical quality control forums, where regulatory compliance for chiral purity standards is paramount. The compound's spectral data (IR, MS) are often shared in open-access databases to support collaborative drug development initiatives.

Emerging applications in proteolysis-targeting chimeras (PROTACs) design have further elevated the relevance of this piperidine derivative. Its structural flexibility allows conjugation with E3 ligase ligands, making it a candidate for targeted protein degradation strategies—a cutting-edge area in oncology research. This connects to frequent search queries about next-generation therapeutics and small molecule degraders in scientific literature.

Supply chain dynamics for CAS No. 2166275-79-0 reflect broader trends in custom synthesis markets, where just-in-time production meets stringent GMP standards. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are practical considerations for end-users, often searched alongside technical datasheets. These operational details are crucial for maintaining the compound's stereochemical integrity during logistics.

In academic circles, this piperidine derivative serves as a case study for stereoselective hydrogenation techniques and dynamic kinetic resolution processes. Its synthesis often involves transition metal catalysis, a field experiencing rapid advancements through computational chemistry tools. Such interdisciplinary approaches resonate with current searches about machine learning in reaction optimization and high-throughput experimentation methodologies.

The patent landscape surrounding tert-butyl (3R,5S)-3-amino-5-(trifluoromethyl)piperidine-1-carboxylate reveals its incorporation in prodrug formulations and bioconjugates, particularly for neurological disorders. This aligns with increasing public interest in neurodegenerative disease treatments and blood-brain barrier shuttle technologies. The compound's logP and pKa values are frequently analyzed in ADMET prediction studies, connecting to popular queries about in silico pharmacokinetics.

Future research directions may explore its potential in radiopharmaceuticals (via 18F-labeling analogs) or as a template for covalent inhibitor design. The compound's versatility ensures its continued relevance as pharmaceutical paradigms shift toward fragment-based drug discovery and three-dimensional molecular complexity—topics dominating contemporary medicinal chemistry discourse.